Cas no 2229206-97-5 (5-(but-3-yn-1-yl)-3-methyl-1,2-oxazole)

• Product Name: 5-(but-3-yn-1-yl)-3-methyl-1,2-oxazole
• CAS No: 2229206-97-5
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 6410533
• PubChem ID: 165627341
• Update Time: 2025-10-28

5-(but-3-yn-1-yl)-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(but-3-yn-1-yl)-3-methyl-1,2-oxazole
• 2229206-97-5
• EN300-1788646

• Inchi： 1S/C8H9NO/c1-3-4-5-8-6-7(2)9-10-8/h1,6H,4-5H2,2H3
• InChI Key： PYJKOSBTJZIBLI-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CCC#C

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Additional information on 5-(but-3-yn-1-yl)-3-methyl-1,2-oxazole

5-(But-3-Yn-1-Yl)-3-Methyl-1,2-Oxazole: A Comprehensive Overview

5-(But-3-Yn-1-Yl)-3-Methyl-1,2-Oxazole (CAS No. 2229206-97-5) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The structure of 5-(But-3-Yn-1-Yl)-3-Methyl-1,2-Oxazole features a butynyl group attached to the oxazole ring at the 5-position and a methyl group at the 3-position. This unique combination of functional groups makes it a valuable building block for various chemical transformations and applications.

The synthesis of 5-(But-3-Yn-1-Yl)-3-Methyl-1,2-Oxazole typically involves the reaction of an aldehyde or ketone with an amine in the presence of a dehydrating agent. The oxazole ring is formed through an intramolecular cyclization process, which is facilitated by the presence of acidic protons in the reacting system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for large-scale production and research purposes.

One of the most promising applications of 5-(But-3-Yn-1-Yl)-3-Methyl-1,2-Oxazole lies in its use as a precursor for bioactive molecules. Researchers have demonstrated that this compound can be readily functionalized to incorporate various substituents, leading to compounds with potential pharmacological activities. For instance, studies have shown that derivatives of this oxazole exhibit anti-tumor properties by targeting specific signaling pathways involved in cancer cell proliferation. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for drug discovery.

In the realm of materials science, 5-(But-3-Yn-1-Yl)-3-Methyl-1,2-Oxazole has been explored as a component in organic electronic materials. Its conjugated π-system allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs in polymer chemistry have leveraged this compound's electronic properties to develop novel materials with enhanced performance characteristics.

The versatility of 5-(But-3-Yn-1-Yl)-3-Methyl-CAS No. 2229206975 extends to its role as a building block in click chemistry reactions. The presence of an alkyne group enables its participation in copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used for constructing complex molecules with high precision. This capability has made it an indispensable tool in medicinal chemistry for designing libraries of compounds with diverse structures and functionalities.

Recent studies have also highlighted the potential of oxazole derivatives like 5-(But-CAS No. 2229206975) in catalysis. By incorporating this compound into metal catalysts or using it as a ligand stabilizer, researchers have achieved improved catalytic performance in reactions such as alkene hydrogenation and cross-coupling processes. These findings underscore its importance as both a reagent and a catalyst in modern chemical synthesis.

Furthermore, the unique electronic properties of oxazoles make them attractive candidates for use in sensors and diagnostic devices. For example, functionalized oxazoles have been employed as selective sensors for metal ions or harmful gases due to their ability to undergo specific interactions with analytes. The integration of 5-(But-CAS No. 2) into such systems could lead to more sensitive and selective sensing technologies.

In conclusion, 5-(But-CAS No.) stands out as a multifaceted compound with applications spanning multiple disciplines. Its role as a building block for bioactive molecules, electronic materials, and catalytic systems positions it as an essential component in contemporary chemical research. As ongoing studies continue to uncover new functionalities and applications for this compound, its significance in both academic and industrial settings is expected to grow further.